N,N-Didodecylaniline--hydrogen chloride (1/1)

• CAS No.: 62332-75-6
• Molecular Formula: C30H56ClN
• Molecular Weight: 466.2 g/mol
• IUPAC Name: N,N-didodecylaniline;hydrochloride
• InChI: InChI=1S/C30H55N.ClH/c1-3-5-7-9-11-13-15-17-19-24-28-31(30-26-22-21-23-27-30)29-25-20-18-16-14-12-10-8-6-4-2;/h21-23,26-27H,3-20,24-25,28-29H2,1-2H3;1H
• InChI Key: LLWILLGLYULTCE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCN(CCCCCCCCCCCC)C1=CC=CC=C1.Cl

Description

N,N-Didodecylaniline–hydrogen chloride (1/1) is a chemical compound with the molecular formula C30H55N·HCl. It is a derivative of aniline, where the hydrogen atoms on the nitrogen are replaced by two dodecyl groups. This compound is often used in research and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N-Didodecylaniline typically involves the alkylation of aniline with dodecyl halides. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The general reaction can be represented as follows:

$$\text{C6H5NH2} + 2 \text{C12H25Br} \rightarrow \text{C6H5N(C12H25)2} + 2 \text{HBr}$$C6H5NH2+2C12H25Br→C6H5N(C12H25)2+2HBr

The product, N,N-Didodecylaniline, is then treated with hydrogen chloride gas to form the hydrochloride salt:

$$\text{C6H5N(C12H25)2} + \text{HCl} \rightarrow \$$C6H5N(C12H25)2+HCl→